3-Amino-N-(4-fluorophenyl)propanamide
Overview
Description
“3-Amino-N-(4-fluorophenyl)propanamide” is a chemical compound with the molecular formula C9H11FN2O . It is also known as "Propanamide, N-(4-fluorophenyl)-3-phenyl-" .
Molecular Structure Analysis
The molecular structure of “3-Amino-N-(4-fluorophenyl)propanamide” can be represented by the SMILES stringNC(CC(NC1=CC=C(F)C=C1)=O)C2=CC=C(F)C=C2 . This indicates that the molecule contains a propanamide group attached to a 4-fluorophenyl group. Physical And Chemical Properties Analysis
“3-Amino-N-(4-fluorophenyl)propanamide” is a solid at room temperature . Its molecular weight is 182.2 .Scientific Research Applications
Pharmaceutical Development
3-Amino-N-(4-fluorophenyl)propanamide is extensively studied in pharmaceutical research for its potential as a therapeutic agent. Its structure allows it to interact with various biological targets, making it a candidate for drug development, particularly in the treatment of neurological disorders and certain types of cancer .
Neuropharmacology
In neuropharmacology, this compound is investigated for its effects on the central nervous system. Researchers explore its potential to modulate neurotransmitter systems, which could lead to new treatments for conditions such as depression, anxiety, and schizophrenia .
Cancer Research
The compound’s ability to inhibit specific enzymes and pathways involved in cancer cell proliferation makes it a subject of interest in oncology. Studies focus on its efficacy in reducing tumor growth and enhancing the effectiveness of existing chemotherapy agents .
Chemical Biology
In chemical biology, 3-Amino-N-(4-fluorophenyl)propanamide is used as a tool to study protein-ligand interactions. Its unique chemical properties allow scientists to investigate the binding mechanisms and structural dynamics of proteins, aiding in the design of more effective drugs .
Medicinal Chemistry
Medicinal chemists utilize this compound to develop new analogs with improved pharmacokinetic and pharmacodynamic properties. By modifying its structure, researchers aim to enhance its bioavailability, stability, and target specificity .
Biochemical Assays
The compound is also employed in various biochemical assays to study enzyme activity and inhibition. Its application in high-throughput screening helps identify potential drug candidates and understand the biochemical pathways involved in disease processes .
Safety and Hazards
Future Directions
As for future directions, there is a paper that mentions the use of a similar compound as an enzyme substrate in the detection of β-alanyl aminopeptidase . This suggests that “3-Amino-N-(4-fluorophenyl)propanamide” and similar compounds could potentially be used in biochemical research or in the development of diagnostic assays.
properties
IUPAC Name |
3-amino-N-(4-fluorophenyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11FN2O/c10-7-1-3-8(4-2-7)12-9(13)5-6-11/h1-4H,5-6,11H2,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQNWWWPTOXJNJM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)CCN)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001286106 |
Source
|
| Record name | 3-Amino-N-(4-fluorophenyl)propanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001286106 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-N-(4-fluorophenyl)propanamide | |
CAS RN |
938515-70-9 |
Source
|
| Record name | 3-Amino-N-(4-fluorophenyl)propanamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=938515-70-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Amino-N-(4-fluorophenyl)propanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001286106 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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